Cas no 30053-58-8 (cis-Dichlorobis(triphenylphosphine)platinum(II))

• Product Name: cis-Dichlorobis(triphenylphosphine)platinum(II)
• CAS No: 30053-58-8
• MF: C₃₆H₃₀Cl₂O₆P₂Pt
• MW: 886.551332950592
• CID: 53569
• PubChem ID: 84819247
• Update Time: 2025-06-08

cis-Dichlorobis(triphenylphosphine)platinum(II) Chemical and Physical Properties

Names and Identifiers

• cis-Dichlorobis(triphenylphosphite)platinum(II)
• platinum(2+),triphenyl phosphite,dichloride
• cis-[platinum(II)Cl2(P(OPh)3)2]
• cis-[PtCl2(triphenyl phosphite)2]
• cis-Dichlorobis(triphenoxyphosphine)platinum
• cis-Dichlorobis(triphenylphosphite)platinum
• cis-PtCl2(P(OPh)3)2
• Platinum,dichlorobis(phosphorous acid)-,hexaphenyl ester,cis-(8CI)
• Platinum,dichlorobis(triphenyl phosphite-P)-,(SP-4-2)
• Platinum,dichlorobis(triphenyl phosphite-P)-, (SP-4-2)-
• Platinum,dichlorobis(phosphorous acid)-, hexaphenyl ester, cis- (8CI)
• SCHEMBL11812920
• dichloroplatinum;triphenyl phosphite
• F87441
• AKOS024258175
• 30053-58-8
• PLATINUM(II) CHLORIDE; BIS(TRIPHENYL PHOSPHITE)
• cis-Dichlorobis(triphenylphosphine)platinum(II)

• MDL： MFCD00010825
• Inchi： 1S/2C18H15O3P.2ClH.Pt/c2*1-4-10-16(11-5-1)19-22(20-17-12-6-2-7-13-17)21-18-14-8-3-9-15-18;;;/h2*1-15H;2*1H;/q;;;;+2/p-2
• InChI Key： AVTQKSXHYXAVTI-UHFFFAOYSA-L
• SMILES： [Pt](Cl)Cl.P(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC=CC=1.P(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 885.05400
• Monoisotopic Mass: 885.054262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 47
• Rotatable Bond Count: 12
• Complexity: 247
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Color/Form: White powder
• Melting Point: ≥300 °C(lit.)
• PSA: 82.56000
• LogP: 12.27710
• Solubility: Insoluble in water

cis-Dichlorobis(triphenylphosphine)platinum(II) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S37-S39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on cis-Dichlorobis(triphenylphosphine)platinum(II)

Cis-Dichlorobis(triphenylphosphine)platinum(II) and Its Significance in Modern Chemical Biology

Cis-Dichlorobis(triphenylphosphine)platinum(II), with the CAS number 30053-58-8, is a pivotal compound in the field of chemical biology and pharmaceutical research. This organometallic complex, featuring a platinum(II) center coordinated to two chloro ligands and two triphenylphosphine ligands, has garnered significant attention due to its versatile applications in catalysis, material science, and medicinal chemistry. The unique structural and electronic properties of this compound make it an invaluable tool for studying metalloprotein interactions and developing novel therapeutic agents.

The coordination chemistry of platinum(II) complexes has been extensively studied, with Cis-Dichlorobis(triphenylphosphine)platinum(II) serving as a benchmark for understanding the behavior of platinum-based species in biological systems. The presence of the triphenylphosphine ligands not only stabilizes the platinum center but also influences the reactivity and binding affinity of the complex towards biological targets. This has led to its widespread use in the development of anticancer drugs, where platinum(II) complexes are known for their ability to form stable DNA adducts that interfere with DNA replication and transcription.

Recent advancements in the field have highlighted the importance of Cis-Dichlorobis(triphenylphosphine)platinum(II) in catalytic processes. The compound has been shown to exhibit remarkable activity in cross-coupling reactions, which are fundamental to constructing complex organic molecules. These reactions are crucial in the synthesis of pharmaceuticals and agrochemicals, where efficient and selective transformations are essential. The phosphine ligands in this complex not only enhance the catalytic activity but also provide a means to tune the selectivity of the reaction, making it a preferred choice for researchers seeking precision in synthetic chemistry.

In addition to its catalytic prowess, Cis-Dichlorobis(triphenylphosphine)platinum(II) has been explored for its potential applications in material science. The ability of platinum complexes to self-assemble into ordered structures has led to their use in creating nanomaterials with tailored properties. These materials have applications ranging from sensors to optoelectronic devices, where precise control over molecular architecture is crucial. The study of these complexes has provided insights into the relationship between molecular structure and material properties, paving the way for new innovations.

The medicinal chemistry applications of Cis-Dichlorobis(triphenylphosphine)platinum(II) continue to evolve with each passing year. Researchers are increasingly leveraging computational methods to design and optimize platinum-based drugs that target specific diseases more effectively. The complex's ability to interact with biological macromolecules has made it a valuable scaffold for drug discovery efforts. By modifying the ligand environment, scientists can fine-tune the pharmacological properties of these complexes, leading to improved therapeutic outcomes.

The role of Cis-Dichlorobis(triphenylphosphine)platinum(II) in understanding metalloprotein function cannot be overstated. Metalloproteins are a class of proteins that contain metal ions as part of their structure, which are essential for their biological function. Studying how platinum complexes interact with these proteins provides valuable insights into how metal ions contribute to enzyme activity and signal transduction. This knowledge is crucial for developing new drugs that can modulate metalloprotein function without causing adverse effects.

The future prospects for Cis-Dichlorobis(triphenylphosphine)platinum(II) are bright, with ongoing research uncovering new applications and refining existing ones. As our understanding of chemical biology continues to grow, so too will the importance of this versatile compound. Whether it is in the development of new drugs or the creation of advanced materials, Cis-Dichlorobis(triphenylphosphine)platinum(II) is sure to remain at the forefront of scientific innovation.